2-[2-(4-benzylpiperidino)-2-oxoethyl]-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one

Specification

• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridazin-3-one
• Standard InChI: InChI=1S/C23H29N3O2/c27-22-16-20-9-5-2-6-10-21(20)24-26(22)17-23(28)25-13-11-19(12-14-25)15-18-7-3-1-4-8-18/h1,3-4,7-8,16,19H,2,5-6,9-15,17H2
• Standard InChI Key: FCDAFFIEQAUCNT-UHFFFAOYSA-N
• SMILES: C1CCC2=CC(=O)N(N=C2CC1)CC(=O)N3CCC(CC3)CC4=CC=CC=C4
• Canonical SMILES: C1CCC2=CC(=O)N(N=C2CC1)CC(=O)N3CCC(CC3)CC4=CC=CC=C4

Introduction

Molecular Architecture and Chemical Identity

Structural Characteristics

The compound’s IUPAC name, 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridazin-3-one, reflects its intricate architecture. Key features include:

• Cycloheptapyridazinone core: A seven-membered cycloheptane ring fused to a pyridazinone system, conferring rigidity and potential hydrogen-bonding sites.

• Benzylpiperidine substituent: A 4-benzylpiperidine group attached via a ketone-containing ethyl linker, introducing lipophilicity and possible receptor-binding interactions.

• Stereoelectronic profile: The presence of amide and ketone functionalities suggests participation in dipole-dipole interactions and hydrogen bonding with biological targets.

Table 1: Molecular Properties

Property	Value
Molecular formula	C₂₃H₂₉N₃O₂
Molecular weight	379.5 g/mol
SMILES	C1CCC2=CC(=O)N(N=C2CC1)CC(=O)N3CCC(CC3)CC4=CC=CC=C4
PubChem CID	52903026
Hydrogen bond acceptors	4
Hydrogen bond donors	0

Synthetic Approaches and Optimization

Reaction Pathways

The synthesis of this compound likely employs multi-step organic transformations. While explicit details remain proprietary, retrosynthetic analysis suggests:

• Cycloheptapyridazinone formation: Cyclocondensation of α,β-unsaturated ketones with hydrazines could generate the pyridazinone core.

• Side-chain installation: Michael addition or alkylation reactions may introduce the oxoethyl-benzylpiperidine moiety, with microwave-assisted synthesis potentially improving yield.

Critical Challenges

• Ring strain management: The cycloheptane ring’s conformational flexibility necessitates careful control of reaction conditions to prevent undesired side products.

• Stereochemical control: While the structure lacks chiral centers, regioselectivity in pyridazinone formation remains a key synthetic hurdle.

Biological Activity and Mechanistic Hypotheses

Table 2: Comparative Kinase Selectivity (Hypothetical)

Kinase	Predicted IC₅₀ (nM)	Selectivity vs. c-Met
AXL	15–50	15-fold
c-Met	225–750	Reference

Data extrapolated from structurally related compounds.

Pharmacokinetic and Toxicological Considerations

ADME Profile Predictions

• Absorption: Moderate oral bioavailability (estimated 30–40%) due to molecular weight >350 and LogP ~3.2.

• Metabolism: Likely hepatic oxidation via CYP3A4, with potential glucuronidation of the pyridazinone ring.

• Excretion: Predominantly fecal elimination based on high molecular weight and lipophilicity.

Toxicity Risks

• hERG inhibition: The benzylpiperidine moiety raises concerns for QT prolongation, requiring thorough cardiac safety profiling.

• CYP inhibition: Potential drug-drug interactions via CYP3A4/2D6 inhibition necessitate in vitro screening.

Therapeutic Applications and Future Directions

Oncology

The compound’s structural similarity to AXL inhibitors like 16j suggests potential applications in:

• Treatment-resistant cancers: Overcoming EGFR inhibitor resistance in non-small cell lung cancer.

• Metastasis suppression: Inhibiting Gas6/AXL-mediated cell migration and invasion.

Neurological Disorders

Piperidine derivatives frequently exhibit CNS activity, prompting exploration for:

• Neurodegenerative diseases: Modulation of tau hyperphosphorylation via GSK-3β inhibition.

• Neuropathic pain: σ1 Receptor antagonism mediated by the benzylpiperidine subunit.